Cas no 15016-60-1 (Cyclohexanecarboxylic acid,3-[[(2Z)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,(1S,3R,4R,5R)-)

Cyclohexanecarboxylic acid,3-[[(2Z)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,(1S,3R,4R,5R)- structure

15016-60-1 structure

Product Name:Cyclohexanecarboxylic acid,3-[[(2Z)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,(1S,3R,4R,5R)-

CAS No:15016-60-1

Molecular Formula:C₁₆H₁₈O₉

Molecular Weight:354.30872

CID:96524

PubChem ID:1794425

Cyclohexanecarboxylic acid,3-[[(2Z)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,(1S,3R,4R,5R)- Properties

Names and Identifiers

- Cyclohexanecarboxylic acid,3-[[(2Z)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,(1S,3R,4R,5R)-
- 5-O-(Z)-caffeoylquinic acid
- cis-5-O-caffeoylquinic acid
- (Z)-chlorogenic acid
- Cyclohexanecarboxylic acid,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-, [1S-(1.alpha.,3.beta.,4.alpha.,5.alpha.)]-
- (1S,3R,4R,5R)-3-{[(2Z)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-1,4,5-trihydroxycyclohexane-1-carboxylic acid
- UNII-037SV4IVWA
- SCHEMBL13015035
- 15016-60-1
- DTXSID601315272
- NSC70861
- 037SV4IVWA
- CHLOROGENIC ACID Z-FORM [MI]
- A88BCFF0-2903-4B78-BBF5-5133683EC2C5
- CHEBI:75489
- Chlorogenic acid, (Z)-
- cis-chlorogenic acid
- Cis-5-Caffeoylquinic acid
- Cyclohexanecarboxylic acid, 3-(((2Z)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-1,4,5-trihydroxy-, (1S,3R,4R,5R)-
- 5-O-cis-caffeoylquinic acid
- Quinic acid, 3-caffeoyl-, Z-
- NSC407296
- Q27145345
- (1S,3R,4R,5R)-3-{[(2Z)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-1,4,5-trihydroxycyclohexanecarboxylic acid
- (1S,3R,4R,5R)-3-[(Z)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylic acid
- +Expand
- InChIKey： CWVRJTMFETXNAD-XYXZIBEBSA-N
- Inchi： InChI=1S/C16H18O9/c17-9-3-1-8(5-10(9)18)2-4-13(20)25-12-7-16(24,15(22)23)6-11(19)14(12)21/h1-5,11-12,14,17-19,21,24H,6-7H2,(H,22,23)/b4-2-/t11-,12-,14-,16+/m1/s1
- SMILES： OC1C=CC(/C=C\C(O[C@@H]2C[C@](O)(C(=O)O)C[C@@H](O)[C@H]2O)=O)=CC=1O

Computed Properties

Exact Mass: 354.09508215g/mol
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 5
Monoisotopic Mass: 354.09508215g/mol
Heavy Atom Count: 25
Complexity: 534
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.4
Topological Polar Surface Area: 165Å²

Cyclohexanecarboxylic acid,3-[[(2Z)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,(1S,3R,4R,5R)- Synthesis

Synthetic Circuit 1

87099-73-8

15016-60-1

1372766-27-2

1372557-77-1

202650-88-2

87099-76-1

32719-11-2

906-33-2

Reaction Conditions

1.1 Reagents: Water Solvents: Water ; 10 min, 100 °C

Reference

: Investigating the Chemical Changes of Chlorogenic Acids during Coffee Brewing: Conjugate Addition of Water to the Olefinic Moiety of Chlorogenic Acids and Their Quinides

Matei, Marius Febi; Jaiswal, Rakesh; Kuhnert, Nikolai, Journal of Agricultural and Food Chemistry, 2012, 60(49), 12105-12115

Cyclohexanecarboxylic acid,3-[[(2Z)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,(1S,3R,4R,5R)- Raw materials

4-caffeoylquinic acid

Cyclohexanecarboxylic acid,3-[[(2Z)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,(1S,3R,4R,5R)- Preparation Products

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15016-60-1 (Cyclohexanecarboxylic acid,3-[[(2Z)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,(1S,3R,4R,5R)-) Related Products

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